Cas no 74101-14-7 (1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-phenyl-1H-pyrazol-5-amine
• CAS No: 74101-14-7
• MF: C₁₈H₁₃BrN₄S
• MW: 397.291620969772
• CID: 1763565
• PubChem ID: 1498383
• Update Time: 2025-04-21

1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-phenyl-1H-pyrazol-5-amine
• 2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-phenylpyrazol-3-amine
• BRN 1157014
• 74101-14-7
• AKOS005224996
• 1H-Pyrazol-5-amine, 1-(4-(4-bromophenyl)-2-thiazolyl)-3-phenyl-
• DTXSID80225017
• STL440271
• 1-(4-(4-Bromophenyl)-2-thiazolyl)-3-phenyl-1H-pyrazol-5-amine

• Inchi： 1S/C18H13BrN4S/c19-14-8-6-13(7-9-14)16-11-24-18(21-16)23-17(20)10-15(22-23)12-4-2-1-3-5-12/h1-11H,20H2
• InChI Key： NYFZKAVYLHGLLB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=N1)N1C(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 396.00443g/mol
• Monoisotopic Mass: 396.00443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 85Ų